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Compound of Interest

Compound Name: 2-Bromo-p-terphenyl!

Cat. No.: B1275495

An In-depth Technical Guide to 2-Bromo-p-
terphenyl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Bromo-p-terphenyl (CAS No. 3282-24-4). The information is curated for
professionals in research and development, with a focus on presenting clear, quantitative data
and outlining relevant experimental methodologies.

Core Chemical and Physical Properties

2-Bromo-p-terphenyl is an aromatic hydrocarbon characterized by a central benzene ring
substituted with two phenyl groups and a bromine atom.[1] Its structure, featuring a rigid
terphenyl backbone, makes it a valuable intermediate in organic synthesis, particularly for
advanced materials and electronics.[2] The bromine atom serves as a reactive site for various
cross-coupling reactions.[2]

Quantitative Data Summary

The key physical and chemical properties of 2-Bromo-p-terphenyl are summarized in the
table below for easy reference and comparison.
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Property Value Reference(s)
CAS Number 3282-24-4 [3][4]
Molecular Formula CisH13Br [3114]
Molecular Weight 309.2 g/mol [41[5]
Appearance White to light yellow powder or e
crystals

Melting Point 85.0t0 89.0 °C [41[5]
Boiling Point 418.1 £ 14.0 °C (at 760 Torr) [415]
Density (Predicted) 1.309 + 0.06 g/cm3 [4115]
Solubility Soluble in Toluene [4][5]
Storage Keep in a cold, dry place [3]

Synthesis and Experimental Protocols

The synthesis of terphenyl derivatives is most efficiently achieved through metal-catalyzed
cross-coupling reactions.[6] The Suzuki cross-coupling reaction is a versatile and practical
method for producing both symmetrical and unsymmetrical terphenyls.[6]

General Synthesis Workflow: Suzuki Coupling

A common and effective method for synthesizing 2-Bromo-p-terphenyl involves the Suzuki
coupling reaction. This process typically couples an aryl halide with an arylboronic acid in the
presence of a palladium catalyst and a base.
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Reactants Reaction Conditions

. o Pd Catalyst Base Solvent & Heat
G-Brumo-z-lodobenzena G-Phenylphenylborunlc acch (.g.. PA(PPhs)s) (6., K2CO3) (e.g.. Toluene, Hz0)

2-Bromo-p-terphenyl

Purification
(e.g., Column Chromatography,
Recrystallization)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of 2-Bromo-p-
terphenyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275495#physical-and-chemical-properties-of-2-
bromo-p-terphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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